N-[(5Z)-5-[(2-hydroxy-5-nitrophenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]-4-methylbenzenesulfonamide

• Molecular Formula: C17H13N3O6S2
• Molecular Weight: 419.4 g/mol
• IUPAC Name: N-[(5Z)-5-[(2-hydroxy-5-nitrophenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C17H13N3O6S2/c1-10-2-5-13(6-3-10)28(25,26)19-17-18-16(22)15(27-17)9-11-8-12(20(23)24)4-7-14(11)21/h2-9,21H,1H3,(H,18,19,22)/b15-9-
• InChI Key: OGNYLYNGRCVYBF-DHDCSXOGSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=O)/C(=C/C3=C(C=CC(=C3)[N+](=O)[O-])O)/S2
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=O)C(=CC3=C(C=CC(=C3)[N+](=O)[O-])O)S2

Description

N-[(5Z)-5-[(2-hydroxy-5-nitrophenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]-4-methylbenzenesulfonamide is a chemical compound with potential applications in scientific research. This compound is a thiazole derivative and has been shown to exhibit significant biological activity.

Mechanism of Action

The mechanism of action of N-[(5Z)-5-[(2-hydroxy-5-nitrophenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]-4-methylbenzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the growth of bacteria and fungi through the disruption of their cell walls. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-[(5Z)-5-[(2-hydroxy-5-nitrophenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]-4-methylbenzenesulfonamide has been shown to have both biochemical and physiological effects. Biochemically, it has been shown to inhibit the growth of bacteria and fungi by disrupting their cell walls. Physiologically, it has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(5Z)-5-[(2-hydroxy-5-nitrophenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]-4-methylbenzenesulfonamide in lab experiments is its potential as a neuroprotective agent. It has also been shown to have antibacterial, antifungal, and anticancer properties. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-[(5Z)-5-[(2-hydroxy-5-nitrophenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]-4-methylbenzenesulfonamide. One potential direction is to further explore its potential as a neuroprotective agent. Another direction is to investigate its potential as an anticancer drug. Additionally, more research is needed to fully understand its mechanism of action and to determine its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of N-[(5Z)-5-[(2-hydroxy-5-nitrophenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]-4-methylbenzenesulfonamide involves the reaction of 2-hydroxy-5-nitrobenzaldehyde with 4-methylbenzenesulfonyl chloride and 2-amino-4-methylthiazole in the presence of a base. The resulting product is a yellow powder with a melting point of 250-252°C.

Scientific Research Applications

N-[(5Z)-5-[(2-hydroxy-5-nitrophenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]-4-methylbenzenesulfonamide has been shown to exhibit significant biological activity, making it a potential candidate for scientific research. This compound has been studied for its antibacterial, antifungal, and anticancer properties. It has also been shown to have potential as a neuroprotective agent.